Cas no 168818-68-6 (4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride)

• Product Name: 4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride
• CAS No: 168818-68-6
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• MDL: MFCD16659809
• CID: 905094
• PubChem ID: 22097467
• Update Time: 2025-06-12

4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride
• 4-(AMINOMETHYL)-1-METHYL-PIPERIDIN-4-OL(HCL)
• CS-0051187
• AKOS022175084
• P16054
• 4-(aminomethyl)-1-methyl-4-hydroxypiperidine HCl
• YAA80463
• SY098772
• 4-(Aminomethyl)-1-methylpiperidin-4-ol HCl
• 4-(Aminomethyl)-1-methyl-4-piperidinol 2HCl
• SCHEMBL7401430
• AS-53081
• 4-(aminomethyl)-1-methylpiperidin-4-ol;hydrochloride
• MFCD16659809
• 4-(aminomethyl)-1-methylpiperidin-4-olhydrochloride
• SB10403
• 168818-68-6

• MDL： MFCD16659809
• Inchi： 1S/C7H16N2O.ClH/c1-9-4-2-7(10,6-8)3-5-9;/h10H,2-6,8H2,1H3;1H
• InChI Key： XCTPMBZCYFICBI-UHFFFAOYSA-N
• SMILES： Cl.OC1(CN)CCN(C)CC1

Computed Properties

• Exact Mass: 180.10300
• Monoisotopic Mass: 180.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• PSA: 49.49000
• LogP: 0.84200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride

Comprehensive Overview of 4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride (CAS No. 168818-68-6): Properties, Applications, and Research Insights

In the realm of pharmaceutical intermediates and fine chemicals, 4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride (CAS 168818-68-6) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a piperidine backbone with both aminomethyl and hydroxyl functional groups, serves as a critical building block in drug discovery and organic synthesis. Its hydrochloride salt form enhances stability and solubility, making it preferable for industrial and research applications.

The molecular structure of 4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride combines a piperidine ring with a tertiary alcohol and a primary amine, offering multiple sites for chemical modification. This versatility aligns with current trends in fragment-based drug design (FBDD), where small molecules like this are used to target protein-protein interactions—a hot topic in oncology and neurodegenerative disease research. Researchers frequently explore its potential as a precursor for CNS-active compounds, given the piperidine moiety's prevalence in neuromodulators.

From a synthetic chemistry perspective, the hydrochloride salt of this compound demonstrates improved crystallinity compared to its free base, facilitating purification—a key consideration for GMP-compliant manufacturing. Analytical techniques such as HPLC purity testing and NMR spectroscopy confirm its structural integrity, with typical purity levels exceeding 98% in commercial batches. These quality parameters are crucial for users searching for "high-purity piperidine derivatives" or "pharma-grade aminomethyl compounds."

Recent patent literature highlights innovative applications of CAS 168818-68-6 in developing kinase inhibitors and GPCR modulators, addressing growing demand for targeted therapies. Its amphiphilic nature also makes it valuable in formulating ionizable lipids for mRNA delivery systems—an area exploding with interest post-COVID vaccine development. These connections to cutting-edge biotechnologies significantly boost its relevance in search engine queries related to "next-gen drug delivery excipients."

Environmental and safety profiles of 4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride comply with REACH regulations, with studies showing favorable biodegradability compared to persistent organic pollutants. This eco-conscious aspect resonates with the pharmaceutical industry's shift toward green chemistry principles, frequently searched alongside "sustainable chiral building blocks." Proper handling requires standard laboratory precautions, though its classification avoids hazardous designations that would limit research utility.

Market analyses indicate rising demand for CAS 168818-68-6, particularly from Asia-Pacific contract research organizations specializing in custom synthesis projects. The compound's scalability—demonstrated by multi-kilogram production runs—positions it as a cost-effective alternative to more complex N-protected piperidines. This economic advantage frequently appears in searches for "bulk pharmaceutical intermediates" and "scaffold diversification reagents."

In academic circles, the stereochemistry of 4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride sparks discussions about chiral pool synthesis strategies. The quaternary carbon bearing both nitrogen and oxygen substituents creates opportunities for asymmetric catalysis studies, a trending topic in organic chemistry publications. Computational chemists also model its conformational preferences when investigating "bioactive molecule dynamics"—another high-traffic keyword cluster.

Quality control protocols for this material emphasize residual solvent analysis and heavy metal screening, addressing stringent ICH guidelines. Such specifications cater to users searching for "ICH Q3C compliant intermediates" or "low-elemental-impurity reagents." Leading suppliers provide comprehensive certificates of analysis (CoA) with batch-to-batch consistency data, a critical factor for regulatory submissions.

Emerging applications in PET radiopharmaceuticals leverage the compound's ability to chelate metals when modified, tapping into the growing molecular imaging market. This niche application generates specialized searches for "piperidine-based radiotracers" and "metal-chelating pharmacophores." Such developments underscore the compound's adaptability across multiple therapeutic modalities.

Storage recommendations for 4-(Aminomethyl)-1-methylpiperidin-4-ol hydrochloride typically suggest 2-8°C refrigeration under inert atmosphere to prevent degradation—a practical consideration frequently queried by laboratory personnel. Stability studies indicate excellent shelf-life when protected from moisture, reducing waste concerns associated with hygroscopic compounds.